Cas no 887267-05-2 (2,5-Difluoro-4-hydroxybenzonitrile)

2,5-Difluoro-4-hydroxybenzonitrile structure
887267-05-2 structure
Product Name:2,5-Difluoro-4-hydroxybenzonitrile
CAS No:887267-05-2
MF:C7H3F2NO
MW:155.101628541946
MDL:MFCD09258917
CID:712955
PubChem ID:45119117
Update Time:2024-10-26

2,5-Difluoro-4-hydroxybenzonitrile Chemical and Physical Properties

Names and Identifiers

    • Benzonitrile,2,5-difluoro-4-hydroxy-
    • Benzonitrile, 2,5-difluoro-4-hydroxy-
    • 2,5-Difluoro-4-hydroxybenzonitrile
    • SY265449
    • AKOS027418499
    • PS-11703
    • 887267-05-2
    • MFCD09258917
    • MDL： MFCD09258917
    • Inchi： 1S/C7H3F2NO/c8-5-2-7(11)6(9)1-4(5)3-10/h1-2,11H
    • InChI Key： JUMIREAGYDSCKO-UHFFFAOYSA-N
    • SMILES： C(#N)C1=CC(F)=C(O)C=C1F

Computed Properties

  • Exact Mass: 155.018
  • Monoisotopic Mass: 155.018
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 188
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 44A^2
  • XLogP3: 1.5

Experimental Properties

  • Density: 1.44±0.1 g/cm3(Predicted)
  • Boiling Point: 257.3±40.0 °C(Predicted)
  • pka: 5.60±0.23(Predicted)

2,5-Difluoro-4-hydroxybenzonitrile Customs Data

  • HS CODE：2926907090

2,5-Difluoro-4-hydroxybenzonitrile Pricemore >>

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TRC
D489425-10mg
2,5-Difluoro-4-hydroxybenzonitrile
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TRC
D489425-50mg
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 $ 135.00 2022-06-02
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abcr
AB531350-250 mg
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 €244.70 2023-07-11
abcr
AB531350-1 g
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eNovation Chemicals LLC
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Apollo Scientific
PC53157-250mg
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Apollo Scientific
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Alichem
A014002814-250mg
2,5-Difluoro-4-hydroxybenzonitrile
 887267-05-2 97%
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 $470.40 2023-08-31
Alichem
A014002814-500mg
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2,5-Difluoro-4-hydroxybenzonitrile Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:887267-05-2)2,5-Difluoro-4-hydroxybenzonitrile
Order Number:A940315
Stock Status:in Stock
Quantity:250mg/1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 15:33
Price ($):165.0/343.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:887267-05-2)2,5-Difluoro-4-hydroxybenzonitrile
A940315
Purity:99%/99%
Quantity:250mg/1g
Price ($):165.0/343.0
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